2030-63-9

Clofazimine

In Stock

• CAS RN:
• 2030-63-9

• Formula:
• C27H22Cl2N4

• InChI:
• InChI=1S/C27H22Cl2N4/c1-17(2)30-24-16-27-25(15-23(24)31-20-11-7-18(28)8-12-20)32-22-5-3-4-6-26(22)33(27)21-13-9-19(29)10-14-21/h3-17,31H,1-2H3

• InChIKey:
• WDQPAMHFFCXSNU-BGABXYSRSA-N

• Clofazimine is an antimycobacterial compound with MICs ranging from 0.03 to 0.12 μg/ml against clinical isolates of M. paratuberculosis. It also has activity against 80 isolates of M. fortuitum, M. chelonae, and M. fallax (MICs = ≤0.25-8 μg/ml). Clofazimine (25 mg/kg per day) reduces the number of M. tuberculosis infected cells in the spleen and lungs of mice infected with the multidrug-resistant clinical isolate strain CNL. Formulations containing clofazimine have been used for the treatment of leprosy and drug-resistant tuberculosis.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issu...

Fosbretabulin

Usually In Stock

• CAS RN:
• 222030-63-9

• Formula:
• C18H21O8P

• InChI:
• InChI=1S/C18H21O8P/c1-22-14-8-7-12(9-15(14)26-27(19,20)21)5-6-13-10-16(23-2)18(25-4)17(11-13)24-3/h5-11H,1-4H3,(H2,19,20,21)/b6-5-

• InChIKey:
• WDOGQTQEKVLZIJ-WAYWQWQTSA-N

• Fosbretabulin is a water-soluble prodrug derived from the African bush willow (Combretum caffrum) with antineoplastic activity. Fosbretabulin is dephosphorylated to its active metabolite, combretastatin A4, which binds to tubulin and inhibits microtubule polymerization, resulting in mitotic arrest and apoptosis in endothelial cells. As apoptotic endothelial cells detach from their substrata, tumor blood vessels collapse;  the acute disruption of tumor blood flow may result in tumor necrosis.
  Fosbretabulin has been investigated for the treatment of Anaplastic Thyroid Cancer.